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Compound of Interest

Compound Name: Benzyl ethyl ether

Cat. No.: B152003

Benzyl Ethyl Ether: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
benzyl ethyl ether. It includes a summary of its key attributes, detailed experimental protocols
for its synthesis and analysis, and a discussion of its applications in scientific research.

Core Physical and Chemical Properties

Benzyl ethyl ether, also known as (ethoxymethyl)benzene, is an organic compound with the
chemical formula CoH120.[1][2][3][4][5][6] It is classified as a benzyl ether.[7] The molecule
consists of a benzyl group attached to an ethyl group through an ether linkage, giving it both
aromatic and aliphatic characteristics.[2] Under standard conditions, it exists as a colorless, oily
liquid with a powerful, fruity, and somewhat sharp aromatic odor, sometimes described as
resembling pineapple.[1][3][5]

Identification and Nomenclature
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Identifier Value
IUPAC Name (ethoxymethyl)benzene[1][6]
CAS Number 539-30-0[2]

Molecular Formula

CoH120[1][3]

Molecular Weight

136.19 g/mol [1][3]

Synonyms

(Ethoxymethyl)benzene, Ethyl benzyl ether,
Benzyl ethyl oxide[1][4]

Physical Properties

A summary of the key physical properties of benzyl ethyl ether is presented in the table below.

Property Value Conditions
Melting Point 2.5 °C[8][9][10] -
Boiling Point 186-187 °C[5][11] @ 760 mmHg
87-88 °C[5][11] @ 30 mmHg
65 °C[8][9] @ 10 mmHg
Density 0.947 - 0.951 g/cm3[1][11] @ 20 °C
0.949 g/cm?3[8][9] -
Refractive Index (n_D) 1.493 - 1.498[1][11] @ 20 °C
1.4955(8][9] @ 20 °C
Vapor Pressure 0.925 mmHg[5][11] @ 25 °C
Flash Point 61.67 °C (143 °F)[11] TCcC
Insoluble in water; soluble in
Solubility alcohol, ether, and oils.[1][3] -
[11]
logP (o/w) 2.16[1][4][5][11] -
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Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum of benzyl ethyl ether shows characteristic signals for
the aromatic protons of the benzyl group, the methylene protons of the benzyl and ethyl
groups, and the methyl protons of the ethyl group. The aromatic protons typically appear as
a multiplet in the range of 7.2-7.4 ppm. The benzylic protons (-CHz-) appear as a singlet
around 4.5 ppm. The methylene protons of the ethyl group (-O-CHz-) appear as a quartet
around 3.5 ppm, and the methyl protons (-CHs) appear as a triplet around 1.2 ppm.

e 13C NMR: The carbon-13 NMR spectrum provides further structural confirmation with signals
corresponding to the aromatic carbons, the benzylic carbon, and the carbons of the ethyl

group.

Mass Spectrometry (MS)

The mass spectrum of benzyl ethyl ether shows a molecular ion peak (M+) at m/z 136. Key
fragmentation patterns include the tropylium ion at m/z 91, which is characteristic of benzyl
compounds, and other fragments resulting from the cleavage of the ether linkage.

Infrared (IR) Spectroscopy

The IR spectrum of benzyl ethyl ether displays characteristic absorption bands. A strong C-O
stretching vibration is typically observed in the region of 1050-1150 cm~*. Phenyl alkyl ethers
often show two strong absorbances for C-O stretching at approximately 1050 and 1250 cm™1.
[12] Additional bands corresponding to aromatic C-H stretching (above 3000 cm~1), aliphatic C-
H stretching (below 3000 cm~1), and aromatic C=C bending vibrations are also present.

Chemical Properties and Reactivity

Benzyl ethyl ether is a relatively stable compound under normal conditions.[2] However, it can
undergo reactions typical of ethers.

o Ether Cleavage: The ether linkage can be cleaved by strong acids such as HBr or HI.

o Oxidation: As an ether, it has the potential to form explosive peroxides upon prolonged
exposure to air and light.
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e Hydrogenolysis: The benzyl group can be selectively removed by catalytic hydrogenation
(e.g., using Hz2 and a palladium catalyst), a reaction that is useful in organic synthesis for
deprotection.[8]

Experimental Protocols
Synthesis of Benzyl Ethyl Ether via Williamson Ether
Synthesis

The most common method for preparing benzyl ethyl ether is the Williamson ether synthesis.
[13] This Sn2 reaction involves the reaction of an alkoxide with a primary alkyl halide.[14] For
benzyl ethyl ether, this involves the reaction of sodium ethoxide with benzyl chloride.

Materials:

Benzyl chloride

Sodium metal

Absolute ethanol

Diethyl ether

Anhydrous calcium chloride or sodium sulfate

5% Sodium hydroxide solution

Saturated sodium chloride solution (brine)

Procedure:

o Preparation of Sodium Ethoxide: In a round-bottom flask equipped with a reflux condenser
and a drying tube, carefully add sodium metal to an excess of absolute ethanol under an
inert atmosphere (e.g., nitrogen or argon). The reaction is exothermic and will produce
hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved, forming a
solution of sodium ethoxide in ethanol.
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» Reaction with Benzyl Chloride: To the cooled sodium ethoxide solution, add benzyl chloride
dropwise with stirring. An exothermic reaction will occur, and a precipitate of sodium chloride
will form.

o Reflux: After the addition is complete, heat the reaction mixture to reflux for a period of time
(typically 1-2 hours) to ensure the reaction goes to completion. Monitor the reaction progress
by thin-layer chromatography (TLC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Pour the mixture into a separatory funnel containing water.
o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash sequentially with 5% aqueous NaOH and then with
saturated sodium chloride solution.[14]

e Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent such as
CaClz or Na=SO0a. Filter to remove the drying agent and remove the solvent by rotary
evaporation.

 Purification: Purify the crude benzyl ethyl ether by fractional distillation under reduced
pressure. Collect the fraction boiling at the appropriate temperature.

Synthesis Work-up Purification

Add Benzyl Chloride

Sodium Ethoxide Preparation

Click to download full resolution via product page

Synthesis and Purification Workflow for Benzyl Ethyl Ether.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


http://orgsyn.org/demo.aspx?prep=v86p0028
https://www.benchchem.com/product/b152003?utm_src=pdf-body
https://www.benchchem.com/product/b152003?utm_src=pdf-body-img
https://www.benchchem.com/product/b152003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analysis by High-Performance Liquid Chromatography
(HPLC)

Benzyl ethyl ether can be analyzed by reverse-phase HPLC.[1]
Instrumentation:

e HPLC system with a UV detector

e C18 analytical column (e.g., Newcrom R1)[1]

Mobile Phase:

o A mixture of acetonitrile (MeCN) and water.[1] For applications requiring mass spectrometry
(MS) compatibility, a volatile acid such as formic acid should be used instead of phosphoric
acid.[1]

Procedure:

o Prepare a standard solution of benzyl ethyl ether of known concentration in the mobile
phase.

o Prepare the sample for analysis by dissolving it in the mobile phase.

o Set the HPLC parameters (e.g., flow rate, injection volume, column temperature, and UV
detection wavelength).

* Inject the standard and sample solutions into the HPLC system.

« ldentify and quantify the benzyl ethyl ether peak in the sample chromatogram by comparing
its retention time and peak area to that of the standard.

Mobile Ph: MeCN/H20
Sample Preparation }—»‘ HPLC Injection } obile Phase (Me 2 )% Separation on C18 Column

—P{ UV Detection

Mb{ Data Analysis

—P{ Quantification

Click to download full resolution via product page
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General Workflow for HPLC Analysis of Benzyl Ethyl Ether.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a suitable technique for the analysis of benzyl ethyl ether.
Instrumentation:
o Gas chromatograph coupled to a mass spectrometer.

» A capillary column suitable for the analysis of semi-volatile organic compounds (e.g., a DB-
5MS column).

GC Parameters:
* Injector Temperature: Typically around 250-280 °C.

o Oven Temperature Program: A temperature ramp starting from a lower temperature (e.g., 50-
60 °C) and increasing to a higher temperature (e.g., 250-300 °C) to ensure good separation.

o Carrier Gas: Helium or hydrogen.
MS Parameters:
« lonization Mode: Electron lonization (El).

» Scan Range: A suitable mass range to detect the molecular ion and key fragments of benzyl
ethyl ether (e.g., m/z 40-200).

Procedure:

e Prepare a standard solution of benzyl ethyl ether in a suitable solvent (e.g.,
dichloromethane or hexane).

» Prepare the sample for analysis by dissolving it in the same solvent.

* Inject the standard and sample solutions into the GC-MS system.
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« |dentify the benzyl ethyl ether peak in the total ion chromatogram based on its retention
time.

o Confirm the identity of the peak by comparing its mass spectrum with a reference spectrum.

o Quantify the amount of benzyl ethyl ether in the sample using a calibration curve generated
from the standard solutions.

Applications in Research and Industry

Benzyl ethyl ether has several applications:
o Flavoring Agent: It is used in the food and fragrance industries due to its fruity aroma.[9]
» Organic Synthesis: It serves as a reagent and a solvent in various organic reactions.[5][9]

o Protecting Group: The benzyl ether group is used as a protecting group for alcohols in multi-
step organic syntheses. It is stable under a variety of reaction conditions and can be
selectively removed by hydrogenolysis.[8]

To date, there is limited information available in the public domain regarding specific
applications of benzyl ethyl ether in drug development or its direct involvement in defined
biological signaling pathways. Its primary role in a pharmaceutical context would likely be as an
intermediate or a protecting group in the synthesis of more complex active pharmaceutical
ingredients.

Safety and Handling

Benzyl ethyl ether is a flammable liquid and should be handled with appropriate safety
precautions.[2] It may be harmful if swallowed, inhaled, or absorbed through the skin, and can
cause skin and eye irritation.[2] It is important to work in a well-ventilated area, use personal
protective equipment (gloves, safety glasses), and avoid sources of ignition. As with other
ethers, there is a risk of peroxide formation upon storage, so it should be stored in a cool, dry,
and dark place in a tightly sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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